Cas no 634-20-8 ([2-(acetyloxy)phenyl]methanediyl diacetate)
634-20-8 structure
Product Name:[2-(acetyloxy)phenyl]methanediyl diacetate
[2-(acetyloxy)phenyl]methanediyl diacetate Chemical and Physical Properties
Names and Identifiers
-
- [2-(acetyloxy)phenyl]methanediyl diacetate
- (2-Acetoxyphenyl)methylene diacetate
- 2-Hydroxy-toluene-alpha,alpha-diol, triacetate
- Methanediol, (2-(acetyloxy)phenyl)-, diacetate
- Methanediol, [2- (acetyloxy)phenyl]-, diacetate
- methanediol, 1-[2-(acetyloxy)phenyl]-, diacetate
- [2-(diacetyloxymethyl)phenyl] acetate
- 2-Acetoxyphenylmethanediol diacetate
- DTXSID20883514
- 2-acetoxybenzylidene diacetate
- [2-(diacetoxymethyl)phenyl] acetate
- AKOS003661305
- NSC-51946
- Methanediol, 1-(2-(acetyloxy)phenyl)-, 1,1-diacetate
- 634-20-8
- NSC-4040
- DURAGTHQRQBUTE-UHFFFAOYSA-N
- NSC4040
- Methanediol, [2-(acetyloxy)phenyl]-, diacetate
- NSC 4040
- NSC 51946
- NSC51946
- STK224836
- ACETIC ACID ACETOXY-(2-ACETOXY-PHENYL)-METHYL ESTER
- Methanediol, 1-[2-(acetyloxy)phenyl]-, 1,1-diacetate
- (ACETYLOXY)[2-(ACETYLOXY)PHENYL]METHYL ACETATE
-
- Inchi: 1S/C13H14O6/c1-8(14)17-12-7-5-4-6-11(12)13(18-9(2)15)19-10(3)16/h4-7,13H,1-3H3
- InChI Key: DURAGTHQRQBUTE-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C1C=CC=CC=1OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 266.07902
- Monoisotopic Mass: 266.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 78.9
[2-(acetyloxy)phenyl]methanediyl diacetate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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